Cas no 73849-53-3 (Propanoic acid, 2-methyl-3-(phenylamino)-)
73849-53-3 structure
Product Name:Propanoic acid, 2-methyl-3-(phenylamino)-
CAS No:73849-53-3
MF:C10H13NO2
MW:179.215722799301
CID:541900
PubChem ID:12734441
Update Time:2025-04-19
Propanoic acid, 2-methyl-3-(phenylamino)- Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 2-methyl-3-(phenylamino)-
- 3-anilino-2-methylpropanoic acid
- 73849-53-3
- DTXSID70508447
- SCHEMBL2507158
-
- Inchi: 1S/C10H13NO2/c1-8(10(12)13)7-11-9-5-3-2-4-6-9/h2-6,8,11H,7H2,1H3,(H,12,13)
- InChI Key: RJCOXHXMDNJNMU-UHFFFAOYSA-N
- SMILES: CC(C(=O)O)CNC1C=CC=CC=1
Computed Properties
- Exact Mass: 179.094628657g/mol
- Monoisotopic Mass: 179.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 49.3Ų
Propanoic acid, 2-methyl-3-(phenylamino)- Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
73849-53-3 (Propanoic acid, 2-methyl-3-(phenylamino)-) Related Products
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